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Introduction

Cornusiin C, a gallate derivative isolated from the wine-processed fruit of Cornus officinalis,
has garnered interest within the scientific community. Understanding its spectroscopic
properties is fundamental for its identification, characterization, and exploration in potential
therapeutic applications. This technical guide provides an in-depth overview of the Ultraviolet-
Visible (UV-Vis) and Nuclear Magnetic Resonance (NMR) spectroscopic data of Cornusiin C,
complete with detailed experimental protocols.

UV-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. The UV
spectrum of Cornusiin C was recorded in methanol.

Table 1: UV-Vis Absorption Data for Cornusiin C

Solvent Amax (nm)

Methanol 218, 281

Experimental Protocol: UV-Vis Spectroscopy
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UV spectra were acquired on a Shimadzu UV-2401PC spectrophotometer. A solution of
Cornusiin C in methanol was used for the analysis. The spectrum was scanned over a
wavelength range of 200-400 nm to determine the absorption maxima (Amax).

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the detailed molecular structure of a
compound. The *H and 3C NMR spectra of Cornusiin C were recorded in deuterated
methanol (CDsOD) at 500 MHz and 125 MHz, respectively.

'H-NMR Spectroscopy

Table 2: 1H-NMR Spectroscopic Data for Cornusiin C (500 MHz, CDsOD)

Chemical Shift (8)

Position Multiplicity J (Hz)
ppm

7 7.09 S

4'a 4.60 d 12.5
4'b 4.54 d 12.5
5' 4.45 S

6'a 3.73 d 115
6'b 3.63 d 115

B3C-NMR Spectroscopy

Table 3: 13C-NMR Spectroscopic Data for Cornusiin C (125 MHz, CDs0OD)
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Position Chemical Shift (8) ppm Type
1 168.0 C

2 121.8 C
3,5 146.9 C

4 140.2 C

6 110.5 CH
7 108.8 C

1 173.0 C
2' 154.2 C
3 109.9 C
4 61.2 CH:
5' 79.1 CH
6' 65.5 CH2

Experimental Protocol: NMR Spectroscopy

IH-NMR and 8C-NMR spectra were recorded on a Bruker AV-500 spectrometer operating at
500 MHz for protons and 125 MHz for carbons. Samples were dissolved in deuterated
methanol (CDsOD). Chemical shifts (d) are reported in parts per million (ppm) relative to the
solvent peak, and coupling constants (J) are in Hertz (Hz).

Isolation and Purification Workflow

The following diagram illustrates the general workflow for the isolation of Cornusiin C from the
fruit of Cornus officinalis.
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Isolation Workflow for Cornusiin C

Dried fruits of Cornus officinalis

l

Extraction with 95% EtOH

'

Partition with EtOAc and n-BuOH

n-BuOH fraction

Silica gel column chromatography

l

ODS column chromatography

'

Preparative HPLC

Cornusiin C (Compound 3)

Click to download full resolution via product page
Caption: General workflow for the isolation of Cornusiin C.

This guide provides a foundational understanding of the key spectroscopic characteristics of
Cornusiin C, which is essential for its future research and development. The detailed protocols
offer a basis for the replication of these analytical methods.
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¢ To cite this document: BenchChem. [Spectroscopic Profile of Cornusiin C: A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b008758#spectroscopic-properties-uv-vis-nmr-of-
cornusiin-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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